2-(3-methoxyphenyl)-3,4-diphenyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazine-7-thione

• Molecular Formula: C24H18N4OS
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 2-(3-methoxyphenyl)-3,4-diphenyl-6H-pyrazolo[3,4-d]pyridazine-7-thione
• InChI: InChI=1S/C24H18N4OS/c1-29-19-14-8-13-18(15-19)28-23(17-11-6-3-7-12-17)20-21(16-9-4-2-5-10-16)25-26-24(30)22(20)27-28/h2-15H,1H3,(H,26,30)
• InChI Key: IPJKTSUWJMSPBW-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)N2C(=C3C(=NNC(=S)C3=N2)C4=CC=CC=C4)C5=CC=CC=C5

Description

2-(3-methoxyphenyl)-3,4-diphenyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazine-7-thione is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties. It is a pyrazolopyridazine derivative that has been synthesized and studied for its potential as a drug candidate.

Scientific Research Applications

2-(3-methoxyphenyl)-3,4-diphenyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazine-7-thione has been studied for its potential as a drug candidate. It has been found to exhibit anticancer, antiviral, and antioxidant activities. The compound has been tested against various cancer cell lines and has shown promising results in inhibiting cell growth and inducing apoptosis. It has also been found to have antiviral activity against the hepatitis C virus and antioxidant activity against free radicals.

Mechanism of Action

The mechanism of action of 2-(3-methoxyphenyl)-3,4-diphenyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazine-7-thione is not fully understood. However, it is believed to act through the inhibition of certain enzymes and pathways involved in cancer cell growth and viral replication. It has also been shown to have antioxidant activity, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3-methoxyphenyl)-3,4-diphenyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazine-7-thione have been studied in vitro and in vivo. The compound has been found to inhibit cell growth, induce apoptosis, and reduce oxidative stress in cancer cells. It has also been shown to have antiviral activity against the hepatitis C virus. In animal studies, the compound has been found to have low toxicity and to exhibit anticancer effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-methoxyphenyl)-3,4-diphenyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazine-7-thione in lab experiments include its potential as a drug candidate with anticancer, antiviral, and antioxidant activities. The compound has been synthesized and characterized, and its mechanism of action has been partially elucidated. However, there are also limitations to using this compound in lab experiments. Its full mechanism of action is not yet understood, and more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on 2-(3-methoxyphenyl)-3,4-diphenyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazine-7-thione. First, further studies are needed to fully understand its mechanism of action and how it interacts with cancer cells and viruses. Second, more research is needed to determine its safety and efficacy in animal models and humans. Third, the compound could be modified to improve its potency and selectivity as a drug candidate. Fourth, the compound could be tested in combination with other anticancer or antiviral drugs to determine if it has synergistic effects. Finally, the compound could be studied for its potential as a therapeutic agent in other diseases, such as neurodegenerative disorders or inflammatory diseases.
Conclusion:
In conclusion, 2-(3-methoxyphenyl)-3,4-diphenyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazine-7-thione is a chemical compound that has been studied for its potential as a drug candidate with anticancer, antiviral, and antioxidant activities. Its synthesis method has been reported in the literature, and its mechanism of action has been partially elucidated. The compound has been found to inhibit cell growth, induce apoptosis, and reduce oxidative stress in cancer cells, and to have antiviral activity against the hepatitis C virus. However, more research is needed to fully understand its mechanism of action, safety, and efficacy, and to determine its potential as a therapeutic agent in other diseases.

Synthesis Methods

The synthesis of 2-(3-methoxyphenyl)-3,4-diphenyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazine-7-thione has been reported in the literature. The method involves the reaction of 3-methoxybenzaldehyde, hydrazine hydrate, and 4-phenyl-1,2,3,6-tetrahydropyridine-2,5-dione in the presence of a catalyst. The reaction proceeds through a series of steps to yield the final product.